N-(5,7-dimethylbenzo[d]thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-1-ethylpyrazole-3-carboxamide
• InChI: InChI=1S/C15H16N4OS/c1-4-19-6-5-11(18-19)14(20)17-15-16-12-8-9(2)7-10(3)13(12)21-15/h5-8H,4H2,1-3H3,(H,16,17,20)
• InChI Key: TZDJMIBNIRZMNE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(=O)NC2=NC3=CC(=CC(=C3S2)C)C
• Molecular Formula: C15H16N4OS
• Molecular Weight: 300.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino) ethylamino] benzamides derivatives were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed based on IR, 1H, 13C NMR, and mass spectral data. For instance, the structure of 5-Methoxybenzo[d]thiazol-2-amine was elucidated using 1H-NMR.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been described. For example, the obtained intermediate compounds substituted N-(Benzo[d]thiazol-2-yl)-2-(phenylamino) benzamides were treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives.

Scientific Research Applications

Anti-Inflammatory Properties

• . Studies have shown that furan carboxamides with dimethylpyridinyl substitutions can act as brain edema inhibitors.

Antitumor and Cytotoxic Activity

• Thiazoles, including benzothiazole derivatives, have been explored for their antitumor and cytotoxic effects. .

Photovoltaic Applications

• Electron donor–acceptor (D–A) systems based on the benzo[c][1,2,5]thiadiazole (BTZ) motif have been studied for photovoltaic applications. .

Mechanism of Action

While the mechanism of action for “N-(5,7-dimethylbenzo[d]thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide” is not explicitly mentioned, similar compounds have shown anti-inflammatory activity. For instance, compounds with a methoxy group at the sixth position in the benzothiazole ring appended with piperidine and morpholine moieties showed the highest IC50 values for COX-1 inhibition.

Safety and Hazards

While specific safety and hazard information for “N-(5,7-dimethylbenzo[d]thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide” is not available, similar compounds can be considered safe anti-inflammatory agents.

Future Directions

The future directions for research on “N-(5,7-dimethylbenzo[d]thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide” could involve further exploration of its potential applications in scientific research, particularly in drug discovery, material science, and catalysis. Additionally, further studies could investigate its mechanism of action and potential therapeutic uses.